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Compound of Interest

Compound Name: 1,3-Dimethylcyclopropene

CAS No.: 82190-83-8

Cat. No.: B14431894

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dimethylcyclopropene is a highly strained, cyclic alkene of significant interest in synthetic

chemistry and materials science. Its unique structural features, characterized by a three-

membered ring and vinylic methyl substitution, give rise to distinct spectroscopic properties.

Understanding these properties is crucial for its identification, characterization, and the

prediction of its reactivity. This technical guide provides a detailed overview of the expected

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 1,3-
dimethylcyclopropene. Due to the limited availability of direct experimental spectra in public

databases, this guide presents predicted data based on the analysis of structurally related

compounds and established spectroscopic principles.

Predicted Spectroscopic Data
The following tables summarize the predicted quantitative spectroscopic data for 1,3-
dimethylcyclopropene. These predictions are derived from known data of similar structures

such as cyclopropene, 1-methylcyclopropene, and various dimethylcyclopropanes.
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Table 1: Predicted ¹H NMR Spectral Data
Protons

Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constant (J, Hz)

Vinylic (C2-H) 6.8 - 7.2 Triplet (t) or Singlet (s)
~1-2 Hz (if coupled to

CH₂)

Allylic (C3-H) 2.0 - 2.5 Quartet (q) ~7-8 Hz

Methyl (C1-CH₃) 1.8 - 2.2
Doublet (d) or Singlet

(s)

~1-2 Hz (if coupled to

vinylic H)

Methyl (C3-CH₃) 1.0 - 1.4 Doublet (d) ~7-8 Hz

Table 2: Predicted ¹³C NMR Spectral Data
Carbon Predicted Chemical Shift (δ, ppm)

Vinylic (C1) 125 - 135

Vinylic (C2) 105 - 115

Allylic (C3) 15 - 25

Methyl (C1-CH₃) 10 - 15

Methyl (C3-CH₃) 12 - 18

Table 3: Predicted IR Spectral Data
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Functional Group
Predicted Absorption
Range (cm⁻¹)

Intensity

C=C Stretch 1640 - 1680 Medium

Vinylic =C-H Stretch 3050 - 3150 Medium

Allylic C-H Stretch 2950 - 3000 Medium

Aliphatic C-H Stretch 2850 - 2960 Strong

CH₃ Bending 1370 - 1390 and 1440 - 1470 Medium

Cyclopropane Ring

Deformation
~1020 Medium-Weak

Table 4: Predicted Mass Spectrometry Data
m/z

Predicted Relative
Abundance

Possible Fragment Ion

82 High [M]⁺ (Molecular Ion)

81 Medium [M-H]⁺

67 High
[M-CH₃]⁺ (Loss of a methyl

group)

54 Medium
[M-C₂H₄]⁺ (Retro-Diels-Alder

type fragmentation)

41 Medium [C₃H₅]⁺ (Allyl cation)

39 Medium [C₃H₃]⁺

Experimental Protocols
The following are detailed methodologies for the key experiments that would be employed to

acquire the spectroscopic data for 1,3-dimethylcyclopropene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:
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Dissolve approximately 5-10 mg of purified 1,3-dimethylcyclopropene in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, C₆D₆).

The choice of solvent should ensure the compound is fully dissolved and does not have

signals that overlap with the analyte peaks.

Transfer the solution to a standard 5 mm NMR tube.

¹H NMR Spectroscopy:

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

better resolution.

Acquisition Parameters:

Pulse sequence: Standard single-pulse experiment.

Spectral width: A range of -2 to 10 ppm is typically sufficient.

Number of scans: 16 to 64 scans, depending on the sample concentration.

Relaxation delay: 1-2 seconds.

Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID) and

phase the resulting spectrum. Reference the spectrum to the residual solvent peak or an

internal standard (e.g., TMS at 0 ppm).

¹³C NMR Spectroscopy:

Instrument: A high-field NMR spectrometer with a carbon probe.

Acquisition Parameters:

Pulse sequence: Proton-decoupled experiment (e.g., zgpg30).

Spectral width: A range of 0 to 150 ppm is appropriate.

Number of scans: A higher number of scans (e.g., 1024 or more) is typically required

due to the low natural abundance of ¹³C.
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Relaxation delay: 2-5 seconds.

Processing: Similar to ¹H NMR, apply a Fourier transform and phase the spectrum.

Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy
Sample Preparation:

Neat Liquid: If the sample is a liquid at room temperature, a spectrum can be obtained by

placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

Solution: Alternatively, dissolve the sample in a suitable IR-transparent solvent (e.g., CCl₄,

CS₂). The choice of solvent should minimize interference in the spectral regions of

interest. Use a liquid cell with an appropriate path length.

Data Acquisition:

Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

Procedure:

Record a background spectrum of the empty salt plates or the solvent-filled cell.

Place the sample in the instrument and record the sample spectrum.

The instrument software will automatically subtract the background spectrum from the

sample spectrum to yield the spectrum of the analyte.

Parameters: Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over

a range of 4000 to 400 cm⁻¹.

Mass Spectrometry (MS)
Sample Introduction:

Gas Chromatography-Mass Spectrometry (GC-MS): This is the preferred method for

volatile compounds like 1,3-dimethylcyclopropene. The sample is injected into a gas
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chromatograph, which separates it from any impurities before it enters the mass

spectrometer.

Direct Infusion: If the sample is pure, it can be introduced directly into the mass

spectrometer via a heated inlet system.

Ionization:

Electron Ionization (EI): This is a common and robust ionization technique that provides

detailed fragmentation patterns useful for structural elucidation. A standard electron

energy of 70 eV is typically used.

Analysis:

Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is commonly used.

Data Acquisition: The mass spectrum is recorded over a mass-to-charge (m/z) range

appropriate for the expected molecular weight and fragments (e.g., m/z 10-100).

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

analysis of 1,3-dimethylcyclopropene.
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Spectroscopic Analysis Workflow for 1,3-Dimethylcyclopropene
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Caption: Logical workflow for the synthesis, spectroscopic analysis, and structural elucidation

of 1,3-dimethylcyclopropene.

To cite this document: BenchChem. [Spectroscopic Analysis of 1,3-Dimethylcyclopropene: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14431894/docs#spectroscopic-analysis-of-1-3-
dimethylcyclopropene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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